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Compound of Interest

Compound Name: Methyl 7-oxoheptanoate

Cat. No.: B1352054 Get Quote

An In-depth Technical Guide to Methyl 7-oxoheptanoate

Methyl 7-oxoheptanoate is a bifunctional organic compound containing both a methyl ester

and an aldehyde group. This structure makes it a valuable intermediate in organic synthesis,

particularly in the preparation of complex molecules such as prostanoids and insect

pheromones.[1][2][3] This guide provides a comprehensive overview of its physical and

chemical properties, synthesis protocols, and key applications.

Physical and Chemical Properties
The physical and chemical properties of Methyl 7-oxoheptanoate are summarized below.

These properties are essential for its handling, storage, and application in various chemical

reactions.

General Properties
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Property Value Source

CAS Number 35376-00-2 [4][5]

Molecular Formula C₈H₁₄O₃ [4][5][6][7]

Molecular Weight 158.19 g/mol [4][5][6][7]

IUPAC Name methyl 7-oxoheptanoate [5][6]

Synonyms

Methyl 6-formylhexanoate,

Methyl pimelaldehydate, 7-

oxoheptanoic acid methyl ester

[5][6][8]

Appearance Colorless liquid [8]

Physicochemical Data
Property Value Source

Density 1.0 ± 0.1 g/cm³ [4]

Boiling Point 210.2 ± 23.0 °C at 760 mmHg [4][6][8]

65–80 °C at 0.1 mmHg [9]

Melting Point -60 °C [8]

Flash Point 82.0 ± 22.7 °C [4][8]

Refractive Index (n²⁰D) 1.423 [4]

Vapor Pressure 0.2 ± 0.4 mmHg at 25°C [4]

Solubility

Soluble in organic solvents like

ethanol, ether, and acetone.

Slightly soluble in water (5.7

g/L at 25 °C).

[8][10]

LogP 0.86 [4][11]

Spectral Information
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Spectroscopic data is crucial for the identification and characterization of Methyl 7-
oxoheptanoate.

¹H-NMR (CDCl₃): Signals include δ=1.2-1.4 (m, 4H), 1.5-1.65 (m, 4H), 2.27 (t, 2H, J=7.5Hz),

and 3.62 (s, 3H).[1]

¹³C NMR: Spectral data is available and can be found in databases like SpectraBase.[5]

Infrared (IR) Spectroscopy (film): Characteristic peaks are observed at ν = 1725 (CO) cm⁻¹.

[1]

Mass Spectrometry (MS): The mass spectrum shows characteristic fragmentation patterns.

[1][5]

Chemical Reactivity and Applications
Methyl 7-oxoheptanoate serves as a key building block in the synthesis of various high-value

chemicals.

Prostanoid Synthesis: It is a precursor to 2-(6-methoxycarbonylhexyl)-cyclopent-2-en-1-one,

a vital intermediate for the synthesis of prostanoids.[1][2][3]

Pheromone Synthesis: The compound is utilized in the synthesis of insect sex pheromones,

such as (7E,9Z)-7,9-dodecadien-1-yl acetate, the pheromone of the European grapevine

moth (Lobesia botrana).[1]

Its bifunctional nature allows for selective reactions at either the aldehyde or the ester group,

providing synthetic versatility.
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Caption: Synthetic pathways to and applications of Methyl 7-oxoheptanoate.

Experimental Protocols
Several methods for the synthesis of Methyl 7-oxoheptanoate have been reported.[1][2][3][9]

A common and efficient method involves the oxidation of methyl 7-hydroxyheptanoate, which is

derived from cycloheptanone.[1]

Synthesis from Cycloheptanone
This two-step protocol provides a good yield of the target compound.[1]

Step 1: Synthesis of Methyl 7-hydroxyheptanoate

A solution of potassium persulfate (72.16 g, 0.266 mol) in water is prepared.
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The solution is cooled to 10-15 °C with stirring.

A solution of cycloheptanone (9.96 g, 0.089 mol) in methanol (30 ml) is added dropwise at 15

°C.

The mixture is allowed to react at room temperature for 5 hours.

The mixture is diluted with water (700 ml) and extracted with diethyl ether (3 x 200 ml).

The combined organic layers are dried over magnesium sulfate (MgSO₄), filtered, and the

solvent is evaporated.

The crude product is purified by distillation to yield pure methyl 7-hydroxyheptanoate.[1]

Step 2: Oxidation to Methyl 7-oxoheptanoate

Pyridinium chlorochromate (PCC) is used as the oxidizing agent.

Methyl 7-hydroxyheptanoate from the previous step is dissolved in a suitable solvent (e.g.,

dichloromethane).

The solution is treated with PCC, and the reaction is monitored for completion.

Upon completion, the reaction mixture is worked up to isolate the crude product.

Purification by distillation under reduced pressure (b.p. 90-92 °C at 1.5 mmHg) affords pure

Methyl 7-oxoheptanoate.[1]
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Caption: Experimental workflow for the synthesis of Methyl 7-oxoheptanoate.
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Safety Information
Methyl 7-oxoheptanoate is classified as a combustible liquid and may cause skin, eye, and

respiratory irritation.[5] Standard laboratory safety precautions, including the use of personal

protective equipment such as gloves and safety glasses, should be followed when handling this

compound.[8] It should be stored and handled away from ignition sources.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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